N-[(1R,2S)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-3-imidazol-1-ylpropanamide

• IUPAC Name: N-[(1R,2S)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-3-imidazol-1-ylpropanamide
• InChI: InChI=1S/C15H17N3O2/c19-13-9-11-3-1-2-4-12(11)15(13)17-14(20)5-7-18-8-6-16-10-18/h1-4,6,8,10,13,15,19H,5,7,9H2,(H,17,20)/t13-,15+/m0/s1
• InChI Key: DIWNLAIWODIHBO-DZGCQCFKSA-N
• Canonical SMILES: C1C(C(C2=CC=CC=C21)NC(=O)CCN3C=CN=C3)O
• Isomeric SMILES: C1[C@@H]([C@@H](C2=CC=CC=C21)NC(=O)CCN3C=CN=C3)O
• Molecular Formula: C15H17N3O2
• Molecular Weight: 271.31 g/mol

Description

N-[(1R,2S)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-3-imidazol-1-ylpropanamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound has been found to have a variety of biochemical and physiological effects, and its mechanism of action has been the subject of extensive research. In

Mechanism of Action

The mechanism of action of N-[(1R,2S)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-3-imidazol-1-ylpropanamide involves the inhibition of PDE4 and the activation of PKA. PDE4 is an enzyme that breaks down cyclic adenosine monophosphate (cAMP), a signaling molecule that is involved in a variety of cellular processes. By inhibiting PDE4, N-[(1R,2S)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-3-imidazol-1-ylpropanamide increases the levels of cAMP in cells, which can have a variety of physiological effects. PKA is a protein kinase that is involved in the regulation of a variety of cellular processes, including gene expression, metabolism, and cell growth. By activating PKA, N-[(1R,2S)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-3-imidazol-1-ylpropanamide can modulate these cellular processes.
Biochemical and Physiological Effects:
N-[(1R,2S)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-3-imidazol-1-ylpropanamide has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the production of inflammatory cytokines, such as tumor necrosis factor alpha (TNF-α) and interleukin-6 (IL-6), and to reduce the infiltration of inflammatory cells into tissues. It has also been found to inhibit the proliferation and migration of cancer cells, and to induce apoptosis (programmed cell death) in cancer cells. Additionally, it has been shown to have neuroprotective effects, including the prevention of neuronal cell death and the improvement of cognitive function.

Advantages and Limitations for Lab Experiments

N-[(1R,2S)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-3-imidazol-1-ylpropanamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and it has been extensively studied for its biochemical and physiological effects. However, there are also limitations to its use in lab experiments. For example, it may have off-target effects or interact with other signaling pathways, which can complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N-[(1R,2S)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-3-imidazol-1-ylpropanamide. One direction is to further explore its potential applications in the treatment of inflammatory disorders, cancer, and neurological disorders. Another direction is to investigate its mechanism of action in more detail, including its interactions with other signaling pathways. Additionally, it may be possible to develop derivatives of this compound that have improved potency or selectivity for specific targets.

Synthesis Methods

The synthesis of N-[(1R,2S)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-3-imidazol-1-ylpropanamide involves the reaction of 2-amino-1-(1-hydroxy-2,3-dihydro-1H-inden-2-yl)ethan-1-one with imidazole-1-carboxylic acid, followed by protection of the resulting amine with tert-butoxycarbonyl (Boc) and subsequent deprotection with trifluoroacetic acid. The final product is obtained through purification by column chromatography.

Scientific Research Applications

N-[(1R,2S)-2-hydroxy-2,3-dihydro-1H-inden-1-yl]-3-imidazol-1-ylpropanamide has been studied for its potential applications in scientific research. It has been found to have a variety of biochemical and physiological effects, including the inhibition of phosphodiesterase 4 (PDE4) and the activation of protein kinase A (PKA). These effects make it a promising candidate for the treatment of a variety of diseases, including inflammatory disorders, cancer, and neurological disorders.